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Compound of Interest

Compound Name: Sophoraflavanone I

Cat. No.: B12301720 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the dissolution and use of

Sophoraflavanone G in cell culture experiments. Sophoraflavanone G, a flavonoid isolated from

Sophora flavescens, has demonstrated a range of biological activities, including anti-tumor,

anti-inflammatory, and antimicrobial effects[1][2][3]. Accurate and consistent preparation of

Sophoraflavanone G solutions is critical for obtaining reproducible experimental results.

Data Presentation: Solubility and Storage
Proper solubilization and storage are paramount for maintaining the biological activity of

Sophoraflavanone G. The following table summarizes its solubility in common laboratory

solvents and recommended storage conditions.
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Parameter Value Source

Molecular Weight 424.49 g/mol [2][4][5]

Solubility in DMSO

30 mg/mL to 250 mg/mL

(equivalent to ~70.67 mM to

588.94 mM)

[1][2][5][6]

Solubility in DMF 30 mg/mL [6]

Solubility in Ethanol 20 mg/mL [6]

Recommended Stock Solution

Storage Temperature
-20°C or -80°C [1][2][4][5]

Stock Solution Stability at

-20°C
Up to 1 month [2]

Stock Solution Stability at

-80°C
Up to 6 months [2]

Experimental Protocols
This section details the recommended procedure for preparing a Sophoraflavanone G stock

solution and subsequently diluting it for use in cell culture experiments.

Materials
Sophoraflavanone G powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic water bath

Cell culture medium appropriate for the cell line
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Sterile, filtered serological pipettes and tubes for dilution

Protocol for Preparing a 10 mM Stock Solution in DMSO
Pre-warming and Weighing: Allow the vial of Sophoraflavanone G powder to equilibrate to

room temperature before opening to prevent condensation.

Calculation: To prepare a 10 mM stock solution, calculate the required volume of DMSO. The

molecular weight of Sophoraflavanone G is 424.49 g/mol . For 1 mg of Sophoraflavanone G:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molar Concentration (mol/L)

Volume (µL) = (0.001 g / 424.49 g/mol ) / 0.010 mol/L * 1,000,000 µL/L ≈ 235.6 µL

Dissolution: Add the calculated volume of cell culture grade DMSO to the vial containing the

Sophoraflavanone G powder.

Aiding Solubilization: To ensure complete dissolution, vortex the solution vigorously. If

particulates are still visible, you can warm the tube to 37°C and sonicate in an ultrasonic bath

for a short period[2][5].

Sterilization: While DMSO at high concentrations is generally sterile, for stringent cell culture

applications, the stock solution can be sterilized by filtering through a 0.22 µm syringe filter

compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles[1][2]. Store the aliquots at -20°C

for short-term storage or -80°C for long-term storage[2].

Protocol for Preparing Working Solutions for Cell
Culture

Thawing: Thaw a single aliquot of the Sophoraflavanone G stock solution at room

temperature.

Dilution: Perform serial dilutions of the stock solution in fresh, pre-warmed cell culture

medium to achieve the desired final concentrations for your experiment.
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Important: The final concentration of DMSO in the cell culture medium should be kept low,

typically below 0.5%, as higher concentrations can be toxic to cells. For example, to

achieve a 10 µM final concentration from a 10 mM stock, you would perform a 1:1000

dilution (e.g., 1 µL of stock solution in 1 mL of medium), resulting in a final DMSO

concentration of 0.1%.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

(without Sophoraflavanone G) to the cell culture medium to account for any effects of the

solvent on the cells.

Application to Cells: Remove the existing medium from your cell cultures and replace it with

the medium containing the desired concentration of Sophoraflavanone G or the vehicle

control.

Incubation: Incubate the cells for the desired experimental duration.

Visualizations
Workflow for Sophoraflavanone G Solution Preparation
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Caption: Workflow for preparing Sophoraflavanone G solutions.
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Signaling Pathway Inhibition by Sophoraflavanone G
Sophoraflavanone G has been shown to exert its anti-inflammatory and anti-cancer effects by

modulating key signaling pathways. For instance, it can suppress the MAPK-related pathways

to induce apoptosis in cancer cells[1][2]. In inflammatory responses, it has been observed to

inhibit the NF-κB and MAPK signaling pathways[7].
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Caption: Inhibition of MAPK and NF-κB pathways by Sophoraflavanone G.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. glpbio.com [glpbio.com]

2. glpbio.com [glpbio.com]

3. Sophoraflavanone G - Wikipedia [en.wikipedia.org]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.glpbio.com/sp/sophoraflavanone-g.html
https://www.glpbio.com/sophoraflavanone-g.html
https://pubmed.ncbi.nlm.nih.gov/24007739/
https://www.benchchem.com/product/b12301720?utm_src=pdf-body-img
https://www.benchchem.com/product/b12301720?utm_src=pdf-custom-synthesis
https://www.glpbio.com/sp/sophoraflavanone-g.html
https://www.glpbio.com/sophoraflavanone-g.html
https://en.wikipedia.org/wiki/Sophoraflavanone_G
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12301720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. usbio.net [usbio.net]

5. file.glpbio.com [file.glpbio.com]

6. caymanchem.com [caymanchem.com]

7. Anti-inflammatory effect of sophoraflavanone G isolated from Sophora flavescens in
lipopolysaccharide-stimulated mouse macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Sophoraflavanone
G in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12301720#how-to-dissolve-sophoraflavanone-i-for-
cell-culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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